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Compound of Interest

Compound Name: R-10015

Cat. No.: B2676175

For Researchers, Scientists, and Drug Development Professionals: A Comprehensive Guide to
the Safe Handling, Storage, and Disposal of R-10015.

This document provides crucial safety and logistical information for the handling of R-10015, a
potent and selective inhibitor of LIM domain kinase (LIMK). While a comprehensive Safety Data
Sheet (SDS) for R-10015 is not publicly available, this guide consolidates known information
and outlines best practices for handling potent research-grade chemical compounds. It is
imperative that these guidelines are supplemented by a thorough risk assessment conducted

by qualified personnel within your organization prior to commencing any work with this
substance.

Chemical and Physical Properties

R-10015, with the chemical name 1H-Benzimidazole-6-carboxylic acid, 2-[1-(5-chloro-7H-
pyrrolo[2,3-d]pyrimidin-4-yl)-4-piperidinyl]-, methyl ester, is a small molecule inhibitor used in
laboratory research, including studies on its potential as a broad-spectrum antiviral agent.

Property Value

CAS Number 2097938-51-5
Molecular Formula C20H19CIN6O2
Molecular Weight 410.86 g/mol
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Personal Protective Equipment (PPE)

A risk assessment should guide the selection of appropriate PPE. The following table outlines
the recommended PPE for handling R-10015 based on general best practices for potent
laboratory chemicals.

Body Part Recommended Protection Specifications

Nitrile or neoprene gloves are
recommended. Inspect for
tears or holes before each use.
Hands Chemical-resistant gloves Double-gloving may be
appropriate for handling larger

quantities or for extended

procedures.
E Safety glasses with side Must meet ANSI Z87.1
yes .
shields or safety goggles standards.
A fully buttoned lab coat made
of a flame-resistant material
Body Laboratory coat

such as Nomex® is

recommended.

All work with solid R-10015
should be conducted in a
certified chemical fume hood to
Respiratory Use in a well-ventilated area. A minimize inhalation exposure.
respirator may be required. If engineering controls are not
sufficient, a NIOSH-approved
respirator (e.g., N95 or higher)

may be necessary.

Operational Plan: Handling and Storage

Adherence to a strict operational plan is critical to ensure the safety of personnel and the
integrity of the research.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b2676175?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2676175?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Engineering Controls

o Ventilation: All procedures that may generate dust or aerosols of R-10015 must be
performed in a certified chemical fume hood with a face velocity of 80-120 feet per minute.

o Safety Equipment: An operational safety shower and eyewash station must be readily
accessible in the immediate work area.

Handling Procedures

o Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the
work area by covering surfaces with absorbent, disposable bench paper.

e Weighing: Weighing of solid R-10015 should be performed in a fume hood or a ventilated
balance enclosure to minimize the risk of inhalation.

e Solution Preparation: When preparing solutions, add the solvent to the solid R-10015 slowly
to avoid splashing.

o Decontamination: After each use, decontaminate all surfaces and equipment with an
appropriate solvent (e.g., 70% ethanol) and dispose of all contaminated materials as
hazardous waste.

Storage

o Temperature: Store R-10015 in a tightly sealed container in a cool, dry, and well-ventilated
area. Recommended storage temperatures are between 2°C and 8°C.

» Incompatibilities: Keep away from strong oxidizing agents.

Disposal Plan

All waste containing R-10015 must be treated as hazardous chemical waste and disposed of in
accordance with all local, state, and federal regulations.

e Solid Waste: Collect all disposable labware, contaminated bench paper, and used PPE in a
designated, sealed, and clearly labeled hazardous waste container.
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o Liquid Waste: Collect all liquid waste containing R-10015 in a sealed and properly labeled
hazardous waste container. Do not pour any waste down the drain.

» Empty Containers: Empty containers should be triple-rinsed with a suitable solvent, and the
rinsate collected as hazardous waste.

Emergency Procedures

In the event of an exposure or spill, immediate action is critical.

Incident Procedure

Immediately flush the affected area with copious
. amounts of water for at least 15 minutes.
Skin Contact ] ) )
Remove contaminated clothing. Seek medical

attention.

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower
Eye Contact i ) ) ) )

eyelids occasionally. Seek immediate medical

attention.

Move the individual to fresh air. If breathing is
i difficult, administer oxygen. If breathing has
Inhalation _ o o
stopped, give artificial respiration. Seek

immediate medical attention.

Do not induce vomiting. If the individual is
Ingestion conscious, rinse their mouth with water. Seek

immediate medical attention.

Evacuate the area. Wear appropriate PPE,
including respiratory protection. Cover the spill
) with an inert absorbent material. Collect the
sl absorbed material into a sealed container for
hazardous waste disposal. Decontaminate the

spill area.

Experimental Workflow for Handling R-10015
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Caption: Logical workflow for the safe handling of R-10015.
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 To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling R-
10015]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2676175#personal-protective-equipment-for-
handling-r-10015]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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